Cas no 180986-94-1 (1,3,5-Triazine-2,4(1H,3H)-dione, 6-(hydroxymethyl)- (9CI))

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 6-(hydroxymethyl)- (9CI)
• CAS No: 180986-94-1
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• CID: 113590
• PubChem ID: 12226993
• Update Time: 2025-04-18

1,3,5-Triazine-2,4(1H,3H)-dione, 6-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-(hydroxymethyl)- (9CI)
• 1,3,5-Triazine-2,4(1H,3H)-dione,6-(hydroxymethyl)-
• 6-(hydroxymethyl)-1H-1,3,5-triazine-2,4-dione
• 180986-94-1
• 6-(Hydroxymethyl)-1,3,5-triazine-2,4(1H,3H)-dione

• Inchi： 1S/C4H5N3O3/c8-1-2-5-3(9)7-4(10)6-2/h8H,1H2,(H2,5,6,7,9,10)
• InChI Key： UTDSHBAWOHBUTM-UHFFFAOYSA-N
• SMILES： OCC1=NC(NC(N1)=O)=O

Computed Properties

• Exact Mass: 143.03315
• Monoisotopic Mass: 143.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 90.79